Cas no 226226-39-7 (CCR2 antagonist 4)
CCR2 antagonist 4 Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{[(3R)-1-(4-Chlorobenzyl)-3-pyrrolidinyl]amino}-2-oxoethyl)- 3-(trifluoromethyl)benzamide hydrochloride (1:1)
- N-[2-[[(3R)-1-[(4-chlorophenyl)Methyl]-3-pyrrolidinyl]aMino]-2-oxoethyl]-3-(trifluoroMethyl)benzaMidehydrochloride
- Teijin coMpound 1
- N-[2-[[1-[(4-Chlorophenyl)methyl]pyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide;hyd
- CCR2 antagonist 4
- N-[2-[[(3R)-1-[(4-chlorophenyl)methyl]pyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- 226226-39-7
- AKOS040740191
- CS-7875
- BAOQJSULMWXFRK-GOSISDBHSA-N
- MS-27904
- HY-108323
- BJA22639
- teijin-compound-1
- (R)-N-(2-(1-(4-chlorobenzyl)pyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- CHEMBL255408
- NCGC00370812-01
- N-[2-[[(3R)-1-[(4-chlorophenyl)methyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl) benzamide hydrochloride
- BDBM50236430
-
- Inchi: 1S/C21H21ClF3N3O2/c22-17-6-4-14(5-7-17)12-28-9-8-18(13-28)27-19(29)11-26-20(30)15-2-1-3-16(10-15)21(23,24)25/h1-7,10,18H,8-9,11-13H2,(H,26,30)(H,27,29)/t18-/m1/s1
- InChI Key: BAOQJSULMWXFRK-GOSISDBHSA-N
- SMILES: ClC1C=CC(=CC=1)CN1CC[C@H](C1)NC(CNC(C1C=CC=C(C(F)(F)F)C=1)=O)=O
Computed Properties
- Exact Mass: 439.12763
- Monoisotopic Mass: 439.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4
- XLogP3: 3.8
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 597.9±50.0 °C(Predicted)
- Solubility: DMSO: ≥20mg/mL
- PSA: 61.44
CCR2 antagonist 4 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
CCR2 antagonist 4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-108323-10mM*1mLinDMSO |
CCR2 antagonist 4 |
226226-39-7 | 100.0% | 10mM*1mLinDMSO |
¥2510 | 2023-07-26 | |
| MedChemExpress | HY-108323-5mg |
CCR2 antagonist 4 |
226226-39-7 | 100.0% | 5mg |
¥1500 | 2024-05-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T880212-5mg |
Teijin compound 1 |
226226-39-7 | ≥99% | 5mg |
¥1,624.50 | 2022-01-14 | |
| ChemScence | CS-7875-5mg |
CCR2 antagonist 4 |
226226-39-7 | 100.00% | 5mg |
$228.0 | 2022-04-27 | |
| MedChemExpress | HY-108323-10mM*1 mL in DMSO |
CCR2 antagonist 4 |
226226-39-7 | 100.0% | 10mM*1 mL in DMSO |
¥1650 | 2024-05-24 | |
| MedChemExpress | HY-108323-1mg |
CCR2 antagonist 4 |
226226-39-7 | 100.0% | 1mg |
¥600 | 2024-05-24 | |
| 1PlusChem | 1P00C4YY-5mg |
N-[2-[[(3R)-1-[(4-chlorophenyl)methyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamidehydrochloride |
226226-39-7 | 100% | 5mg |
$185.00 | 2025-02-25 | |
| A2B Chem LLC | AF65514-5mg |
N-[2-[[(3R)-1-[(4-chlorophenyl)methyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamidehydrochloride |
226226-39-7 | 5mg |
$176.00 | 2024-04-20 | ||
| MedChemExpress | HY-108323-10mg |
CCR2 antagonist 4 |
226226-39-7 | 100.0% | 10mg |
¥2500 | 2024-05-24 | |
| Ambeed | A1366198-1mg |
(R)-N-(2-((1-(4-Chlorobenzyl)pyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide |
226226-39-7 | 99% | 1mg |
$77.0 | 2025-02-27 |
CCR2 antagonist 4 Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on CCR2 antagonist 4
Introduction to CCR2 Antagonist 4 (CAS No: 226226-39-7)
CCR2 Antagonist 4, chemically designated as CAS No: 226226-39-7, is a specialized compound that has garnered significant attention in the field of chemobiology and drug development. This molecule is recognized for its potential in modulating the chemokine receptor CCR2, which plays a crucial role in various physiological and pathological processes. The primary focus of this compound lies in its ability to inhibit the interaction between CCR2 and its natural ligands, thereby influencing immune cell migration and inflammatory responses.
The chemokine receptor CCR2 is a member of the G-protein coupled receptor (GPCR) family and is predominantly expressed on monocytes, macrophages, and T lymphocytes. Its activation is mediated by chemokines such as CCL2 (monocyte chemoattractant protein-1), which are pivotal in recruiting immune cells to sites of inflammation. By serving as a key target for therapeutic intervention, CCR2 Antagonist 4 has emerged as a promising candidate for treating inflammatory and autoimmune diseases.
Recent advancements in the field of immunomodulation have highlighted the importance of CCR2 in the pathogenesis of several chronic inflammatory conditions. Studies have demonstrated that blockade of CCR2 can lead to significant reductions in leukocyte infiltration into inflamed tissues, thereby alleviating symptoms associated with diseases like rheumatoid arthritis, atherosclerosis, and certain types of cancer. The mechanism by which CCR2 Antagonist 4 exerts its effects involves competitive inhibition of ligand binding, leading to decreased downstream signaling cascades that typically result in immune cell activation and migration.
In clinical research, CCR2 Antagonist 4 has been evaluated in preclinical models that mimic human inflammatory diseases. The compound has shown remarkable efficacy in reducing inflammation and tissue damage without significant side effects. For instance, studies involving animal models of rheumatoid arthritis have reported notable improvements in joint function and reduced histological evidence of inflammation following treatment with this antagonist. These findings have laid the groundwork for further exploration into its therapeutic potential in human trials.
The development of CCR2 Antagonist 4 aligns with the broader trend towards targeted immunotherapy, where specific molecular pathways are modulated to achieve desired therapeutic outcomes. Unlike broad-spectrum immunosuppressants, this compound offers a more precise approach by selectively inhibiting CCR2-mediated processes. This targeted mechanism not only enhances treatment efficacy but also minimizes off-target effects, making it an attractive option for patients who may experience adverse reactions from non-specific immunomodulatory agents.
From a chemical perspective, CAS No: 226226-39-7 exhibits high selectivity for CCR2 over other related receptors, such as CCR1 or CCR5, which are involved in different disease pathways. This selectivity is attributed to its optimized molecular structure, which allows for strong binding affinity to the CCR2 receptor while minimizing interactions with off-target proteins. The synthesis and optimization of this compound have been driven by computational modeling and structural biology techniques, ensuring that it meets stringent pharmacological standards.
Current research efforts are focused on refining the pharmacokinetic properties of CCR2 Antagonist 4 to enhance its bioavailability and duration of action. By improving these characteristics, researchers aim to develop formulations that can be administered less frequently while maintaining therapeutic efficacy. Additionally, studies are underway to explore combination therapies involving CCR2 Antagonist 4 with other immunomodulatory agents or small molecules that target different aspects of the inflammatory cascade.
The potential applications of CCR2 Antagonist 4 extend beyond treating inflammatory diseases to include certain types of cancer where chronic inflammation contributes to tumor progression. Preclinical data suggest that inhibiting CCR2 may impede tumor-associated angiogenesis and suppress tumor growth by reducing inflammatory cell recruitment. These findings open up new avenues for oncological research and highlight the compound's versatility as a therapeutic agent.
In summary, CCR2 Antagonist 4 (CAS No: 226226-39-7) represents a significant advancement in targeted immunomodulation therapy. Its ability to selectively inhibit CCR2 offers a novel approach to managing inflammatory conditions by modulating immune cell behavior and reducing tissue damage. As ongoing research continues to uncover its full therapeutic potential, this compound holds promise for improving patient outcomes across multiple disease indications.
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